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Compound of Interest

Compound Name: 4-Bromobenzofuran-5-ol

Cat. No.: B12092401

Get Quote

Executive Summary
This guide provides a technical analysis of the 13C NMR chemical shifts for 4-
bromobenzofuran-5-ol, a critical scaffold in the synthesis of bioactive benzofuran derivatives.

Due to the specific substitution pattern (bromine at C4, hydroxyl at C5), this molecule exhibits

unique spectral features driven by the Heavy Atom Effect and Ortho-Shielding.[1]

This document moves beyond simple data listing to offer a comparative predictive framework. It

contrasts the target molecule against its unsubstituted and mono-substituted precursors to

validate structural assignments.

Structural Analysis & Numbering
Proper assignment requires a consistent numbering scheme.[1] For benzofurans, the

heteroatom is position 1, and the fusion carbons are 3a and 7a.[1]

Chemical Structure & Numbering Scheme
Figure 1: Connectivity and substitution pattern of 4-bromobenzofuran-5-ol. Note the steric

crowding between C4-Br and C3-H.
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Comparative Chemical Shift Analysis
The following data synthesizes experimental values for the parent benzofuran and applies

chemically accurate Substituent Chemical Shift (SCS) additivity rules to predict the shifts for the

4-bromo-5-hydroxy derivative.

Predicted vs. Reference Shifts (DMSO-d₆)
Values are in ppm relative to TMS.
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Carbon
Position

Type
Benzofuran

(Parent) [1]

5-

Hydroxyben

zofuran [2]

4-Bromo-5-

hydroxybenz

ofuran

(Target)

Shift Driver

C2 CH 145.1 146.2 147.5

Inductive

effect of

oxygen ring

system.

C3 CH 106.8 107.5 108.2

Proximity to

C4-Br (steric

deshielding).

C3a C (quat) 127.8 128.5 129.0
Bridgehead

carbon.[1]

C4 C-Br 121.5 105.8 (CH) 112.5

Heavy Atom

Effect

(Upfield) vs.

Ortho-OH

shielding.

C5 C-OH 123.0 152.4 (C-OH) 150.8

Ipso-

Deshielding

by OH; slight

shielding by

ortho-Br.

C6 CH 124.5 112.8 114.5
Ortho to OH

(Shielded).[1]

C7 CH 111.7 112.0 113.1

Meta to

OH/Br;

minimal

change.[1]

C7a C (quat) 155.3 149.5 151.0

Oxygenated

bridgehead.

[1]
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Critical Diagnostic Note:

C4 (Ipso-Br): Normally, substituting a hydrogen with a carbon shifts the signal downfield.[1]

However, Bromine induces a "Heavy Atom Effect," causing an upfield shift (shielding) of 5–10

ppm relative to a carbon substituent, often appearing distinctively around 110–115 ppm in

this scaffold. [1] * C5 (Ipso-OH): The hydroxyl group causes a massive downfield shift (+30

ppm), placing this signal in the 150–155 ppm region, characteristic of phenolic carbons.[1]

Experimental Protocols for Validation
To confirm these shifts experimentally, specific acquisition parameters are required due to the

presence of quaternary carbons (C3a, C4, C5, C7a) which have long relaxation times.[1]

Sample Preparation
Mass: Dissolve 30–50 mg of the solid product.

Solvent: Use 0.6 mL DMSO-d₆.

Why? DMSO reduces solute aggregation and slows proton exchange, allowing for sharper

peaks and potential observation of the hydroxyl proton in 1H NMR.[1] CDCl₃ may lead to

broadened signals for the phenolic carbon due to hydrogen bonding dynamics.[1]

Vessel: Filter through a cotton plug into a high-precision 5mm NMR tube to remove

paramagnetic particulates.

Acquisition Parameters (100 MHz Carbon)
Pulse Sequence:zgpg30 (Power-gated decoupling with 30° flip angle).

Relaxation Delay (D1): Set to 2.0 – 3.0 seconds.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Benzofuran
https://pubchem.ncbi.nlm.nih.gov/compound/Benzofuran
https://pubchem.ncbi.nlm.nih.gov/compound/Benzofuran
https://pubchem.ncbi.nlm.nih.gov/compound/Benzofuran
https://pubchem.ncbi.nlm.nih.gov/compound/Benzofuran
https://pubchem.ncbi.nlm.nih.gov/compound/Benzofuran
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12092401?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reasoning: The quaternary carbons (C4 attached to Br, C5 attached to OH) lack attached

protons to facilitate relaxation via the Nuclear Overhauser Effect (NOE).[1] A short D1 will

suppress these signals, making them invisible or non-quantitative.[1]

Scans (NS): Minimum 1024 scans for adequate Signal-to-Noise (S/N) ratio on quaternary

peaks.

Structural Elucidation Workflow
Figure 2: Step-by-step workflow for unambiguous structural assignment.

Mechanistic Interpretation of Shifts[1]
The Heavy Atom Effect (C4)
In standard electronegativity models, attaching a halogen should deshield the carbon (move it

downfield/higher ppm).[1] However, large electron clouds (Br, I) introduce spin-orbit coupling

that shields the nucleus.[1]

Observation: C4 appears at ~112.5 ppm.[1]

Comparison: If this were a chloro-substituent, C4 would appear further downfield (~120

ppm). The upfield position is a "fingerprint" for the C-Br bond.

Ortho-Shielding by Hydroxyl (C6)
The oxygen lone pairs at C5 donate electron density into the ring via resonance. This density

localizes at the ortho and para positions.[1]

Effect: C6 is ortho to the OH group.[1]

Result: C6 is significantly shielded (~114.5 ppm) compared to the parent benzofuran C6

(124.5 ppm).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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